Cas no 2247102-53-8 (3-(4-Fluorophenyl)-1-phenylpyrazol-4-amine;hydrochloride)

3-(4-Fluorophenyl)-1-phenylpyrazol-4-amine hydrochloride is a specialized organic compound with potential applications in medicinal chemistry. It features a unique 1-phenylpyrazol-4-amine core, providing distinct chemical properties suitable for research and development. The hydrochloride salt form enhances solubility and stability, making it an ideal choice for synthetic pathways and analytical studies.
3-(4-Fluorophenyl)-1-phenylpyrazol-4-amine;hydrochloride structure
2247102-53-8 structure
Product Name:3-(4-Fluorophenyl)-1-phenylpyrazol-4-amine;hydrochloride
CAS No:2247102-53-8
MF:C15H13ClFN3
MW:289.735225439072
CID:6545402
PubChem ID:138040872
Update Time:2025-07-28

3-(4-Fluorophenyl)-1-phenylpyrazol-4-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • EN300-6490845
    • 2247102-53-8
    • 3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-amine hydrochloride
    • 3-(4-Fluorophenyl)-1-phenylpyrazol-4-amine;hydrochloride
    • Inchi: 1S/C15H12FN3.ClH/c16-12-8-6-11(7-9-12)15-14(17)10-19(18-15)13-4-2-1-3-5-13;/h1-10H,17H2;1H
    • InChI Key: BTFZQGSDLBLXRI-UHFFFAOYSA-N
    • SMILES: Cl.FC1C=CC(=CC=1)C1C(=CN(C2C=CC=CC=2)N=1)N

Computed Properties

  • Exact Mass: 289.0782033g/mol
  • Monoisotopic Mass: 289.0782033g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 285
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8Ų

3-(4-Fluorophenyl)-1-phenylpyrazol-4-amine;hydrochloride Pricemore >>

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